Cas no 1094355-61-9 (3-hydroxy-4-methoxybenzene-1-carboximidamide)

• Product Name: 3-hydroxy-4-methoxybenzene-1-carboximidamide
• CAS No: 1094355-61-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5939455
• PubChem ID: 43140232
• Update Time: 2025-10-28

3-hydroxy-4-methoxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-4-methoxybenzene-1-carboximidamide
• 1094355-61-9
• EN300-1839781

• Inchi： 1S/C8H10N2O2/c1-12-7-3-2-5(8(9)10)4-6(7)11/h2-4,11H,1H3,(H3,9,10)
• InChI Key： UXQCQKBCMJYDDP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=N)N)=CC=1O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3-hydroxy-4-methoxybenzene-1-carboximidamide

Introduction to 3-hydroxy-4-methoxybenzene-1-carboximidamide (CAS No. 1094355-61-9)

3-hydroxy-4-methoxybenzene-1-carboximidamide, identified by the Chemical Abstracts Service Number (CAS No.) 1094355-61-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzene derivatives, featuring a carboximidamide functional group that imparts unique chemical properties and reactivity. The structural arrangement of hydroxyl and methoxy substituents on the benzene ring, combined with the imidamide moiety, makes it a versatile intermediate in synthetic chemistry and a potential candidate for drug discovery.

The significance of 3-hydroxy-4-methoxybenzene-1-carboximidamide lies in its potential applications across multiple domains, including agrochemicals, material science, and particularly in the development of bioactive molecules. The presence of both polar hydroxyl and hydrophobic methoxy groups enhances its solubility and interaction with biological targets, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric properties of 3-hydroxy-4-methoxybenzene-1-carboximidamide. Researchers have employed high-throughput virtual screening (HTVS) techniques to identify its binding affinity with various enzymes and receptors. These studies suggest that the compound may exhibit inhibitory activity against targets involved in inflammatory pathways, making it a promising candidate for further investigation in anti-inflammatory drug development.

Moreover, the synthesis of 3-hydroxy-4-methoxybenzene-1-carboximidamide has been optimized through multi-step organic reactions, including nucleophilic aromatic substitution and condensation reactions. The introduction of the carboximidamide group at the para position relative to the hydroxyl substituent enhances its metabolic stability, a crucial factor for pharmaceutical applications. Recent patents have described novel synthetic routes that improve yield and purity, ensuring scalability for industrial production.

The compound's structural features also make it an interesting candidate for material science applications. For instance, its ability to form hydrogen bonds and interact with metal ions suggests potential uses in coordination chemistry and as a ligand in catalytic systems. Additionally, derivatives of 3-hydroxy-4-methoxybenzene-1-carboximidamide have been explored as corrosion inhibitors due to their chelating properties.

From a medicinal chemistry perspective, the hydroxyl and methoxy groups provide opportunities for further derivatization to enhance bioavailability and target specificity. Functionalization at the imidamide moiety can lead to modifications in pharmacokinetic profiles, such as improved oral bioavailability or prolonged half-life. These attributes are critical for developing drugs with enhanced therapeutic efficacy.

Recent preclinical studies have highlighted the potential of 3-hydroxy-4-methoxybenzene-1-carboximidamide as an anti-cancer agent. Mechanistic studies indicate that it may interfere with key signaling pathways involved in tumor growth and metastasis. Specifically, its ability to modulate the activity of enzymes like tyrosine kinases has been observed in cell culture models. These findings underscore its potential as a lead compound for further development into novel chemotherapeutic agents.

The compound's role in drug discovery is further supported by its compatibility with modern synthetic methodologies, including flow chemistry and microwave-assisted synthesis. These techniques enable rapid production of analogs for structure-activity relationship (SAR) studies, accelerating the drug development pipeline. Collaborative efforts between academic institutions and pharmaceutical companies are now focused on elucidating its mechanism of action and optimizing its pharmacological profile.

In conclusion, 3-hydroxy-4-methoxybenzene-1-carboximidamide (CAS No. 1094355-61-9) represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structural features offer broad applications across multiple scientific disciplines, from drug development to material science. As research continues to uncover new therapeutic potentials, this compound is poised to play a pivotal role in next-generation pharmaceutical innovations.